Cas no 1312678-17-3 (Methyl 4-hydroxy-2-methyl-4-(thiazol-2-yl)cyclohexanecarboxylate)

• Product Name: Methyl 4-hydroxy-2-methyl-4-(thiazol-2-yl)cyclohexanecarboxylate
• CAS No: 1312678-17-3
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 2126782
• Update Time: 2023-08-04

Methyl 4-hydroxy-2-methyl-4-(thiazol-2-yl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-2-methyl-4-(thiazol-2-yl)cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-hydroxy-2-methyl-4-(2-thiazolyl)-, methyl ester
• Methyl 4-hydroxy-2-methyl-4-(thiazol-2-yl)cyclohexanecarboxylate

• Inchi： 1S/C12H17NO3S/c1-8-7-12(15,11-13-5-6-17-11)4-3-9(8)10(14)16-2/h5-6,8-9,15H,3-4,7H2,1-2H3
• InChI Key： MVYLPPQERNWYRE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(CCC(C(=O)OC)C(C)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 87.7